Cas no 1806346-25-7 (3-Fluoro-5-iodo-2-nitrotoluene)

• Product Name: 3-Fluoro-5-iodo-2-nitrotoluene
• CAS No: 1806346-25-7
• MF: C₇H₅FINO₂
• MW: 281.022977590561
• CID: 5006569
• Update Time: 2025-11-06

3-Fluoro-5-iodo-2-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-iodo-2-nitrotoluene

• Inchi： 1S/C7H5FINO2/c1-4-2-5(9)3-6(8)7(4)10(11)12/h2-3H,1H3
• InChI Key： SHBBGIUNIVOZNF-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=C(C)C=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8

Additional information on 3-Fluoro-5-iodo-2-nitrotoluene

Introduction to 3-Fluoro-5-iodo-2-nitrotoluene (CAS No. 1806346-25-7) and Its Applications in Modern Chemical Research

3-Fluoro-5-iodo-2-nitrotoluene, identified by the chemical identifier CAS No. 1806346-25-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical synthesis. This compound, featuring a nitro group, a fluorine atom, and an iodine substituent on a toluene backbone, exhibits unique structural and electronic properties that make it a valuable intermediate in the development of advanced molecular architectures. The strategic placement of these functional groups imparts distinct reactivity, enabling its utility in diverse synthetic pathways and cross-coupling reactions essential for drug discovery and material science.

The significance of 3-Fluoro-5-iodo-2-nitrotoluene lies in its versatility as a building block for more complex molecules. In recent years, researchers have leveraged its reactivity to construct novel heterocyclic compounds, which are increasingly recognized for their pharmacological potential. For instance, studies have demonstrated its role in generating substituted benzothiazoles and benzimidazoles, which are core scaffolds in many therapeutic agents targeting neurological disorders and infectious diseases. The presence of both electron-withdrawing (nitro) and electron-donating (fluoro) groups enhances the compound's ability to participate in selective transformations, making it an attractive choice for medicinal chemists seeking to optimize bioactivity.

One of the most compelling aspects of 3-Fluoro-5-iodo-2-nitrotoluene is its compatibility with modern catalytic methods, particularly transition-metal-catalyzed cross-coupling reactions. The iodine atom serves as an excellent handle for palladium-catalyzed Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, allowing for the introduction of aryl or heteroaryl groups with high precision. This capability has been exploited in the synthesis of complex drug molecules where regioselectivity is paramount. Furthermore, the fluorine substituent contributes to metabolic stability and lipophilicity in final products, attributes that are often critical for improving drug-like properties.

Recent advancements in computational chemistry have also highlighted the utility of 3-Fluoro-5-iodo-2-nitrotoluene as a scaffold for structure-based drug design. Molecular modeling studies indicate that derivatives of this compound can interact favorably with biological targets due to their rigid aromatic core and tunable electronic distribution. For example, modifications at the nitro or fluorine positions have been shown to modulate binding affinity to enzymes and receptors involved in cancer pathways. Such insights underscore the compound's potential as a lead compound or key intermediate in high-throughput screening campaigns aimed at identifying novel therapeutic candidates.

The industrial relevance of 3-Fluoro-5-iodo-2-nitrotoluene extends beyond academic research into practical applications. Its synthesis involves well-established organic transformations, ensuring scalability and cost-effectiveness for pharmaceutical manufacturers. The demand for fluorinated aromatic compounds has surged in recent decades due to their prevalence in modern medicines, including antiviral agents and anticancer drugs. As a result, suppliers specializing in fine chemicals have prioritized the production of derivatives like 3-Fluoro-5-iodo-2-nitrotoluene, catering to both small-scale academic laboratories and large-scale industrial processes.

In conclusion, 3-Fluoro-5-iodo-2-nitrotoluene (CAS No. 1806346-25-7) represents a cornerstone in contemporary synthetic chemistry, bridging the gap between fundamental research and industrial applications. Its unique structural features enable diverse functionalization strategies, making it indispensable for constructing complex molecular architectures with therapeutic potential. As scientific methodologies continue to evolve—particularly in areas such as green chemistry and flow synthesis—the role of this compound is expected to expand further, reinforcing its status as a pivotal reagent in the chemical toolbox.